beta-Elemene beta-Elemene (-)-beta-elemene is the (-)-enantiomer of beta-elemene that has (1S,2S,4R)-configuration. It has a role as an antineoplastic agent.
beta-Elemene is a natural product found in Calypogeia muelleriana, Neolitsea aciculata, and other organisms with data available.
Beta-elemene is one of the isomers of elemene, a lipid soluble sesquiterpene and the active component isolated from the Chinese medicinal herb Rhizoma zedoariae with potential antineoplastic and chemopreventive activities. Although the exact mechanism of action through which beta-elemene exerts its effect has yet to be fully elucidated, this agent appears to induce apoptosis through different mechanisms of action and induces cell cycle arrest at different stages based on the tumor cell type involved. Beta-elemene may sensitize cancer cells to other chemotherapeutic agents.
See also: Cannabis sativa subsp. indica top (part of).
Brand Name: Vulcanchem
CAS No.: 515-13-9
VCID: VC21229691
InChI: InChI=1S/C15H24/c1-7-15(6)9-8-13(11(2)3)10-14(15)12(4)5/h7,13-14H,1-2,4,8-10H2,3,5-6H3/t13-,14+,15-/m1/s1
SMILES: C=C[C@@]1(C)[C@H](C(C)=C)C[C@H](C(C)=C)CC1
Molecular Formula: C15H24
Molecular Weight: 204.35 g/mol

beta-Elemene

CAS No.: 515-13-9

Cat. No.: VC21229691

Molecular Formula: C15H24

Molecular Weight: 204.35 g/mol

* For research use only. Not for human or veterinary use.

beta-Elemene - 515-13-9

Specification

Description (-)-beta-elemene is the (-)-enantiomer of beta-elemene that has (1S,2S,4R)-configuration. It has a role as an antineoplastic agent.
beta-Elemene is a natural product found in Calypogeia muelleriana, Neolitsea aciculata, and other organisms with data available.
Beta-elemene is one of the isomers of elemene, a lipid soluble sesquiterpene and the active component isolated from the Chinese medicinal herb Rhizoma zedoariae with potential antineoplastic and chemopreventive activities. Although the exact mechanism of action through which beta-elemene exerts its effect has yet to be fully elucidated, this agent appears to induce apoptosis through different mechanisms of action and induces cell cycle arrest at different stages based on the tumor cell type involved. Beta-elemene may sensitize cancer cells to other chemotherapeutic agents.
See also: Cannabis sativa subsp. indica top (part of).
CAS No. 515-13-9
Molecular Formula C15H24
Molecular Weight 204.35 g/mol
IUPAC Name (1S,2S,4R)-1-ethenyl-1-methyl-2,4-bis(prop-1-en-2-yl)cyclohexane
Standard InChI InChI=1S/C15H24/c1-7-15(6)9-8-13(11(2)3)10-14(15)12(4)5/h7,13-14H,1-2,4,8-10H2,3,5-6H3/t13-,14+,15-/m1/s1
Standard InChI Key OPFTUNCRGUEPRZ-QLFBSQMISA-N
Isomeric SMILES CC(=C)[C@@H]1CC[C@@]([C@@H](C1)C(=C)C)(C)C=C
SMILES C=C[C@@]1(C)[C@H](C(C)=C)C[C@H](C(C)=C)CC1
Canonical SMILES CC(=C)C1CCC(C(C1)C(=C)C)(C)C=C

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